Cas no 685108-14-9 (Ethyl 3-bromo-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylate)

• Product Name: Ethyl 3-bromo-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylate
• CAS No: 685108-14-9
• MF: C₁₁H₉BrF₃N₃O₂
• MW: 352.107271909714
• CID: 6630744
• PubChem ID: 1480631
• Update Time: 2025-05-24

Ethyl 3-bromo-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5T-0871
• AKOS005094605
• YPSKBRUXUFSFEV-UHFFFAOYSA-N
• SCHEMBL19463510
• ethyl 3-bromo-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylate
• ethyl3-bromo-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylate
• 685108-14-9
• DTXSID101132708
• Pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, 3-bromo-2-methyl-7-(trifluoromethyl)-, ethyl ester
• Ethyl 3-bromo-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylate

• Inchi： 1S/C11H9BrF3N3O2/c1-3-20-10(19)6-4-16-9-7(12)5(2)17-18(9)8(6)11(13,14)15/h4H,3H2,1-2H3
• InChI Key： YPSKBRUXUFSFEV-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN2C=1N=CC(C(=O)OCC)=C2C(F)(F)F

Computed Properties

• Exact Mass: 350.98302g/mol
• Monoisotopic Mass: 350.98302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.74±0.1 g/cm3(Predicted)
• pka: -4.12±0.40(Predicted)

Additional information on Ethyl 3-bromo-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylate

Ethyl 3-bromo-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 685108-14-9): A Comprehensive Overview

Ethyl 3-bromo-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 685108-14-9) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, a scaffold known for its broad spectrum of biological activities and potential therapeutic applications. The structural features of this molecule, including the presence of a bromine substituent at the 3-position, a methyl group at the 2-position, and a trifluoromethyl group at the 7-position, contribute to its unique chemical properties and biological interactions.

The Ethyl 3-bromo-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylate molecule has been extensively studied for its potential role in drug discovery. The pyrazolo[1,5-a]pyrimidine core is a privileged structure in medicinal chemistry, often found in compounds with anti-inflammatory, antiviral, anticancer, and antimicrobial properties. The introduction of halogen atoms and other functional groups enhances the bioactivity of these molecules by improving their binding affinity to biological targets.

Recent research has highlighted the importance of trifluoromethyl groups in pharmaceutical compounds due to their ability to modulate metabolic stability and binding interactions. In the case of Ethyl 3-bromo-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylate, the trifluoromethyl group at the 7-position likely contributes to its pharmacological activity by influencing the electronic properties of the molecule and enhancing its interaction with biological receptors.

The bromine substituent at the 3-position adds another layer of complexity to this compound's biological profile. Bromine atoms are known to participate in various chemical reactions and can influence the reactivity and selectivity of pharmaceutical intermediates. This feature makes Ethyl 3-bromo-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylate a valuable scaffold for further derivatization and optimization in drug development.

In addition to its structural features, the compound's solubility and stability are critical factors in its potential application as a pharmaceutical intermediate. The ethyl ester group at the 6-position may enhance solubility in certain solvents while also providing a site for further functionalization. These properties make it an attractive candidate for use in synthetic chemistry and drug discovery pipelines.

The synthesis of Ethyl 3-bromo-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been utilized to construct the pyrazolo[1,5-a]pyrimidine core efficiently.

Ongoing research in this area aims to explore new synthetic routes and optimize existing ones to improve scalability and cost-effectiveness. The development of greener synthetic methods is also a priority, as it aligns with global efforts to reduce environmental impact while maintaining high standards of chemical synthesis.

The biological evaluation of Ethyl 3-bromo-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylate has revealed promising activities against various disease targets. Preclinical studies have demonstrated its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Additionally, its interaction with bacterial enzymes has been investigated for antimicrobial applications.

The compound's mechanism of action is still under investigation, but preliminary data suggest that it may exert its effects by interfering with key signaling pathways involved in cell proliferation and survival. Further studies are needed to elucidate its detailed pharmacological profile and identify potential therapeutic applications.

In conclusion, Ethyl 3-bromo-2-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-6-carboxylate (CAS No. 685108-14-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug discovery, while ongoing research continues to uncover new synthetic methods and biological applications. As our understanding of this compound grows, it is likely to play an increasingly important role in the development of novel therapeutic agents.